Cas no 21794-66-1 (Homomangiferin)

• Product Name: Homomangiferin
• CAS No: 21794-66-1
• MF: C₂₀H₂₀O₁₁
• MW: 436.366207122803
• CID: 283533
• PubChem ID: 5491388
• Update Time: 2025-04-19

Homomangiferin Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2-b-D-glucopyranosyl-1,6,7-trihydroxy-3-methoxy-
• 1,6,7-trihydroxy-3-methoxy-2-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• Homomangiferin
• CS-0092629
• SCHEMBL21223797
• DTXSID70176206
• CHEMBL3233510
• 21794-66-1
• HY-111811
• 9H-Xanthen-9-one, 2-beta-D-glucopyranosyl-1,6,7-trihydroxy-3-methoxy-
• AKOS040760450
• 1,6,7-Trihydroxy-3-methoxy-2-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-9H-xanthen-9-one
• Mangiferin, 3-O-methyl-
• 1,6,7-Trihydroxy-3-methoxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• 3-O-Methylmangiferin
• DTXCID4098697
• DA-54060

• Inchi： 1S/C20H20O11/c1-29-10-4-11-13(15(24)6-2-7(22)8(23)3-9(6)30-11)17(26)14(10)20-19(28)18(27)16(25)12(5-21)31-20/h2-4,12,16,18-23,25-28H,5H2,1H3/t12-,16-,18+,19-,20+/m1/s1
• InChI Key： HDPSXKXQSOVYLL-PQSJUMPYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C3C=C(C(=CC=3O2)O)O)=O)C=1O)OC)O)O)O

Computed Properties

• Exact Mass: 436.100561
• Monoisotopic Mass: 436.100561
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• XLogP3: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.713
• Boiling Point: 734°C at 760 mmHg
• Flash Point: 261.7°C
• Refractive Index: 1.73
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Homomangiferin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones